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Compound of Interest

Compound Name: N-Benzylbenzamide

Cat. No.: B072774 Get Quote

N-Benzylbenzamide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-benzylbenzamide, a versatile organic

compound with significant applications in synthetic chemistry and drug discovery. The

document details its chemical structure, physicochemical properties, synthesis protocols, and

its role as a key scaffold in the development of novel therapeutic agents.

Chemical Structure and Identification
N-Benzylbenzamide is an amide that consists of a benzoyl group attached to the nitrogen

atom of benzylamine.[1] The structure features two aromatic rings and an amide linkage, which

contributes to its chemical stability and potential for biological interactions.[2]

IUPAC Name: N-benzylbenzamide[3]

Synonyms: N-Benzoylbenzylamine, Benzamide, N-(phenylmethyl)-[2][3]

CAS Number: 1485-70-7[2][4][5]

Molecular Formula: C₁₄H₁₃NO[2][5]
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SMILES: O=C(NCC1=CC=CC=C1)C2=CC=CC=C2[4][6]

InChI Key: LKQUCICFTHBFAL-UHFFFAOYSA-N[2][6]

Physicochemical and Pharmacokinetic Properties
N-Benzylbenzamide is a white to off-white crystalline solid at room temperature.[2][7] It is

sparingly soluble in water but shows good solubility in organic solvents like acetone, ethanol,

and dichloromethane.[2][6][7] A summary of its key properties is presented in the table below.

Table 1: Physicochemical Properties of N-Benzylbenzamide
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Property Value Source

Identifiers

Molecular Weight 211.26 g/mol [3][5][8]

CAS Number 1485-70-7 [2][4][5]

EC Number 216-063-4 [4][6]

Physical Properties

Melting Point 104-107 °C [4][6][8][9]

Boiling Point ~351-428 °C (estimates) [10][11]

Appearance
White to off-white crystalline

powder
[2][7][9]

Solubility

Water Insoluble/Sparingly soluble [7][8]

Acetone 25 mg/mL [6][7][10]

Spectroscopic Data

Infrared Spectrum Conforms to structure [8][9]

Calculated Properties

pKa (Predicted) 14.86 ± 0.46 [7][10]

LogP (Octanol/Water) 3.191 [12]

Topological Polar Surface Area 29.1 Å² [7][13]

Rotatable Bond Count 3 [7][13]

Synthesis and Experimental Protocols
N-Benzylbenzamide can be synthesized through several established methods in organic

chemistry. The most common approach is the acylation of benzylamine.
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This method involves the reaction of benzylamine with benzoyl chloride in the presence of a

base, typically an aqueous solution of sodium hydroxide. The base neutralizes the hydrochloric

acid byproduct formed during the reaction.

Materials:

Benzylamine

Benzoyl chloride

Dichloromethane (DCM) or Diethyl ether

10% Sodium hydroxide (NaOH) solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolve benzylamine (1.0 eq) in dichloromethane in a round-bottom flask equipped with a

magnetic stirrer, and cool the flask in an ice bath (0 °C).

Slowly add benzoyl chloride (1.05 eq) dropwise to the stirred solution.

Simultaneously, add 10% sodium hydroxide solution dropwise to maintain a basic pH.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. Stir for 1-2 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic

layer sequentially with water, saturated sodium bicarbonate solution, and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude N-benzylbenzamide by recrystallization from a suitable solvent system

(e.g., ethanol/water) to yield a white crystalline solid.

This protocol describes an alternative method for the amidation of benzoic acid with

benzylamine.[14]

Materials:

Benzoic acid

Benzylamine

Triphenylphosphine (PPh₃)

Iodine (I₂)

Triethylamine (Et₃N)

Acetonitrile (CH₃CN)

Procedure:

To a stirred solution of triphenylphosphine (1.2 eq) in acetonitrile at 0 °C, add iodine (1.2 eq)

portion-wise. Stir the mixture for 10 minutes.[14]

Add benzylamine (1.2 eq) to the mixture and continue stirring for 5 minutes.[14]

Add triethylamine (2.0 eq) to the resulting mixture, followed by the addition of benzoic acid

(1.0 eq).[14]

Allow the solution to warm to room temperature and stir for an additional 10 minutes.[14]

Concentrate the crude mixture under reduced pressure.[14]
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Purify the residue by column chromatography on silica gel (e.g., using 10% ethyl acetate in

hexane) to isolate N-benzylbenzamide.[14]

Reactants:
- Benzylamine

- Benzoyl Chloride
- Base (e.g., NaOH)

Reaction at 0°C to RT Aqueous Workup
(Wash with H₂O, NaHCO₃, Brine)

Drying
(Anhydrous Na₂SO₄)

Concentration
(Rotary Evaporation)

Purification
(Recrystallization)

Final Product:
N-Benzylbenzamide

Click to download full resolution via product page

General workflow for the synthesis of N-Benzylbenzamide.

Applications in Research and Drug Development
The N-benzylbenzamide scaffold is a privileged structure in medicinal chemistry, serving as a

foundation for the development of various therapeutic agents.[15]

Antitumor Agents (Tubulin Polymerization Inhibitors): A significant area of research involves

the development of N-benzylbenzamide derivatives as potent inhibitors of tubulin

polymerization.[16][17] These compounds bind to the colchicine binding site on β-tubulin,

disrupting the formation of microtubules. This leads to G2/M phase cell cycle arrest,

apoptosis in cancer cells, and anti-vascular activity.[16][17] Compound 20b from one study

showed potent antiproliferative activities with IC₅₀ values in the low nanomolar range (12-27

nM) against several cancer cell lines.[16] Its water-soluble prodrug, 20b-P, demonstrated a

significant reduction in tumor growth in a mouse xenograft model with a high safety profile.

[16]

Dual sEH/PPARγ Modulators: N-benzylbenzamide derivatives have been designed as dual-

target ligands for soluble epoxide hydrolase (sEH) and peroxisome proliferator-activated

receptor γ (PPARγ).[18] Simultaneous modulation of these two targets presents a promising

therapeutic strategy for conditions like diabetes and hypertension.[18] The lead compound

14c from a study acted as a submicromolar modulator for both targets (sEH IC₅₀ = 0.3 μM /

PPARγ EC₅₀ = 0.3 μM), offering a potential treatment for metabolic syndrome.[18]

Butyrylcholinesterase (BChE) Inhibitors: Certain N-benzylbenzamide derivatives have been

identified as selective, sub-nanomolar inhibitors of butyrylcholinesterase.[19] This makes

them promising candidates for the treatment of advanced Alzheimer's disease, where BChE
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levels are elevated. In vivo studies showed that these compounds could reverse cognitive

impairment in an animal model.[19]

Other Applications: The compound also serves as a convenient precursor for synthesizing α-

substituted benzylamines and as an indicator for the titration of butyllithium and other strong

lithium bases.[13][20] Additionally, N-benzylbenzamide has been shown to inhibit the

activity of tyrosinase, suggesting potential applications in cosmetology or as a treatment for

hyperpigmentation disorders.[20]

Signaling Pathways and Mechanism of Action
The therapeutic potential of N-benzylbenzamide derivatives stems from their ability to interact

with specific biological targets and modulate key signaling pathways.

As tubulin inhibitors, N-benzylbenzamide derivatives exert their anticancer effects by

interfering with the dynamics of microtubules, which are essential for cell division, intracellular

transport, and maintenance of cell shape.
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Mechanism of action for N-benzylbenzamide derivatives as tubulin inhibitors.

Conclusion
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N-Benzylbenzamide is a compound of significant interest to the scientific community. Its

straightforward synthesis and stable chemical structure make it an excellent starting point for

chemical library synthesis. The N-benzylbenzamide core has proven to be a highly effective

scaffold in drug discovery, leading to the development of potent and selective inhibitors for

various biological targets implicated in cancer, metabolic syndrome, and neurodegenerative

diseases. Future research will likely continue to explore the vast chemical space around this

scaffold to develop next-generation therapeutics with improved efficacy and safety profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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